2-fluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 2-fluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C18H17FN2O2/c19-16-6-2-1-5-15(16)18(23)20-13-8-10-14(11-9-13)21-12-4-3-7-17(21)22/h1-2,5-6,8-11H,3-4,7,12H2,(H,20,23)
• InChI Key: BYHDDRDKRUWYKK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol

Description

2-fluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields of research. This compound is also known as AZD9291 and is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). The purpose of

Mechanism of Action

Target of Action

The primary target of 2-fluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide is activated factor X (FXa) . FXa is a crucial enzyme in the coagulation cascade, which plays a pivotal role in thrombin generation and blood clotting .

Mode of Action

2-fluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide acts as a direct inhibitor of FXa . It binds in the active site of FXa, exhibiting a competitive inhibition . This interaction results in a rapid onset of inhibition of FXa , reducing thrombin generation .

Biochemical Pathways

By inhibiting FXa, 2-fluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide affects the coagulation cascade, a series of biochemical reactions that lead to the formation of a blood clot . The inhibition of FXa reduces thrombin generation, indirectly inhibiting platelet aggregation . This results in an antithrombotic effect .

Pharmacokinetics

2-fluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide has good bioavailability, low clearance, and a small volume of distribution in animals and humans . It has a low potential for drug–drug interactions . The elimination pathways for this compound include renal excretion, metabolism, and biliary/intestinal excretion .

Result of Action

The molecular and cellular effects of 2-fluoro-N-[4-(2-oxopiperidin-1-yl)phenyl]benzamide’s action are primarily antithrombotic . By inhibiting FXa and reducing thrombin generation, it prevents the formation of blood clots . This can be beneficial in the prevention and treatment of various thromboembolic diseases .

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide in lab experiments is its potency as an EGFR inhibitor. This compound has been shown to be highly effective at inhibiting EGFR tyrosine kinase activity, which makes it a valuable tool for studying the role of EGFR in cancer and other diseases. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which may limit its usefulness in certain types of experiments.

Future Directions

There are several future directions for research involving 2-fluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide. One area of interest is the development of new EGFR inhibitors that are more selective and less toxic than existing compounds. Another area of interest is the use of this compound in combination with other drugs to enhance its efficacy and reduce toxicity. Additionally, this compound may have potential applications in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Further research is needed to explore these possibilities.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in cancer research and other fields of study. Its potency as an EGFR inhibitor makes it a valuable tool for investigating the role of EGFR in disease, and its anti-inflammatory effects may have broader applications in the treatment of inflammatory disorders. While there are limitations to its use in lab experiments, further research is needed to explore its potential in combination with other drugs and in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-fluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide involves several steps. The starting material for the synthesis is 4-(2-oxopiperidin-1-yl)aniline, which is reacted with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product, this compound.

Scientific Research Applications

2-fluoro-N-(4-(2-oxopiperidin-1-yl)phenyl)benzamide has been extensively studied for its potential applications in cancer research. This compound has been shown to be a potent inhibitor of EGFR, which is a protein that is overexpressed in many types of cancer. By inhibiting EGFR, this compound can prevent cancer cells from growing and dividing, thereby slowing down or stopping the progression of the disease.